(3beta)-Stigmast-5-en-3-yl 6-O-palmitoyl-beta-D-glucopyranoside

• IUPAC Name: [(2R,3S,4S,5R,6R)-6-[[(3S,8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-3,4,5-trihydroxyoxan-2-yl]methyl hexadecanoate
• InChI: InChI=1S/C51H90O7/c1-8-10-11-12-13-14-15-16-17-18-19-20-21-22-45(52)56-34-44-46(53)47(54)48(55)49(58-44)57-39-29-31-50(6)38(33-39)25-26-40-42-28-27-41(51(42,7)32-30-43(40)50)36(5)23-24-37(9-2)35(3)4/h25,35-37,39-44,46-49,53-55H,8-24,26-34H2,1-7H3/t36-,37-,39+,40+,41-,42+,43+,44-,46-,47+,48-,49-,50+,51-/m1/s1
• InChI Key: JCLYMCVRBRHEHI-TWDDPRSNSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)OCC1C(C(C(C(O1)OC2CCC3(C4CCC5(C(C4CC=C3C2)CCC5C(C)CCC(CC)C(C)C)C)C)O)O)O
• Isomeric SMILES: CCCCCCCCCCCCCCCC(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)O[C@H]2CC[C@@]3([C@H]4CC[C@]5([C@H]([C@@H]4CC=C3C2)CC[C@@H]5[C@H](C)CC[C@@H](CC)C(C)C)C)C)O)O)O
• Molecular Formula: C51H90O7
• DSSTOX Substance ID: DTXSID301317443
• Molecular Weight: 815.3 g/mol
• CAS RN: 18749-71-8

Description

“(3beta)-Stigmast-5-en-3-yl 6-O-palmitoyl-beta-D-glucopyranoside” is a chemical compound also known as Sitoindoside I. It has diverse properties and an intricate structure, making it a promising material for scientific research. It is suitable for various applications in areas like drug discovery, biomaterials, and nanotechnology.

Molecular Structure Analysis

The molecular structure of this compound is quite complex. It contains a total of 152 bonds, including 62 non-H bonds, 2 multiple bonds, 25 rotatable bonds, and 2 double bonds. It also includes 1 five-membered ring, 4 six-membered rings, 1 nine-membered ring, and 2 ten-membered rings. Additionally, it has 1 aliphatic ester, 3 hydroxyl groups, 3 secondary alcohols, and 2 ethers.

Physical And Chemical Properties Analysis

The molecule contains a total of 148 atoms, including 90 Hydrogen atoms, 51 Carbon atoms, and 7 Oxygen atoms. The chemical formula of this compound can therefore be written as: C51H90O7.

Scientific Research Applications

• Algicidal and Herbicidal Activity : Research has identified compounds from rice hulls, including a variant of stigmast-5-en-3-yl glucopyranoside, showing potential for controlling harmful algae and weeds in water-logged rice fields due to their inhibitory activities (Chung et al., 2007).

• Anti-inflammatory Activity : A study on Acer mandshuricum revealed the isolation of several compounds, including (3beta)-d-glucopyranoside-stigmast-5-en-3-yl, which exhibited moderate activity against inflammation in a specific cellular model (Ding et al., 2010).

• Antidiabetic Potential : A compound structurally similar to (3beta)-Stigmast-5-en-3-yl glucopyranoside, stigmasterol-3-O-β-D-glucopyranoside, was found to have significant hypoglycemic activity in diabetic rats, suggesting its potential as an antidiabetic agent (Nualkaew et al., 2015).

• Glucose Transport Regulation : The related compound, (3β)-stigmast-5-en-3-ol, has shown promising results in enhancing glucose uptake and overcoming insulin resistance in vitro, suggesting potential applications in diabetes management (Sujatha et al., 2010).

• α-Glucosidase Inhibitory Activity : Extracts containing compounds like stigmast-5-ene-3beta-O-(6-O-hexadecanoyl-beta-D-glucopyranoside) have been studied for their inhibitory effects on α-glucosidase, an enzyme relevant to diabetes treatment (Nguyen et al., 2019).

• Potential in Cancer Treatment : Some studies have indicated that similar steroidal compounds exhibit cytotoxic activity against human cancer cell lines, suggesting a potential role in cancer therapy (Sujatha et al., 2010).